Cas no 164648-51-5 (1H-Isoindole-5-carboxylic acid, 2,3-dihydro-2-(phenylmethyl)-)
164648-51-5 structure
Product Name:1H-Isoindole-5-carboxylic acid, 2,3-dihydro-2-(phenylmethyl)-
CAS No:164648-51-5
MF:C16H15NO2
MW:253.295804262161
CID:1343872
PubChem ID:23301881
Update Time:2025-04-20
1H-Isoindole-5-carboxylic acid, 2,3-dihydro-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-2-(phenylmethyl)-
- DB-409181
- 164648-51-5
- CS-0255243
- 2-benzylisoindoline-5-carboxylic acid
- HKP0287
- SCHEMBL8122252
-
- Inchi: 1S/C16H15NO2/c18-16(19)13-6-7-14-10-17(11-15(14)8-13)9-12-4-2-1-3-5-12/h1-8H,9-11H2,(H,18,19)
- InChI Key: QNUOZOFEABCOGU-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2=C(C=1)CN(CC1C=CC=CC=1)C2)=O
Computed Properties
- Exact Mass: 253.11035
- Monoisotopic Mass: 253.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.54
1H-Isoindole-5-carboxylic acid, 2,3-dihydro-2-(phenylmethyl)- Related Literature
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
164648-51-5 (1H-Isoindole-5-carboxylic acid, 2,3-dihydro-2-(phenylmethyl)-) Related Products
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